4-Butyl-4'-hydroxychalcone

• CAS: 385810-21-9

Core Science & Biosynthesis

4-Butyl-4'-hydroxychalcone chemical structure and properties

Structure, Synthesis, and Dual-Application Profiles in Materials Science & Medicinal Chemistry

Part 1: Executive Summary

4-Butyl-4'-hydroxychalcone (CAS: 385810-21-9) is a specialized

-unsaturated ketone belonging to the chalcone family. Distinguished by a para-substituted butyl chain on the B-ring and a hydroxyl group on the A-ring (or vice versa depending on nomenclature conventions), this molecule exhibits a high aspect ratio and significant electronic anisotropy.

These structural features establish it as a critical calamitic mesogen precursor in the synthesis of liquid crystals (LCs). Simultaneously, its lipophilic alkyl tail and reactive enone core make it a valuable scaffold in medicinal chemistry, particularly for designing lipophilic antioxidants and membrane-permeable Michael acceptors.

This guide provides a comprehensive technical analysis of its physicochemical properties, validated synthesis protocols, and applications in anisotropic materials and drug discovery.

Part 2: Chemical Identity & Physicochemical Profile

The molecule consists of two aromatic rings linked by a three-carbon

-unsaturated carbonyl system. The n-butyl chain provides the necessary flexibility and lipophilicity for mesophase formation, while the hydroxyl group serves as a reactive handle for esterification or hydrogen bonding.

Table 1: Chemical Specifications

Property	Specification
IUPAC Name	(E)-3-(4-butylphenyl)-1-(4-hydroxyphenyl)prop-2-en-1-one
Common Name	4-Butyl-4'-hydroxychalcone
CAS Number	385810-21-9
Molecular Formula
Molecular Weight	280.37 g/mol
Appearance	White to light yellow crystalline powder
Melting Point	103.0 – 107.0 °C
Solubility	Soluble in Methanol, Ethanol, DMSO; Insoluble in Water
LogP (Predicted)	~5.2 (High Lipophilicity)
Reactive Moiety	-unsaturated ketone (Michael Acceptor)

Part 3: Synthesis & Manufacturing Protocol

The industrial and laboratory-scale synthesis of 4-Butyl-4'-hydroxychalcone relies on the Claisen-Schmidt Condensation . This reaction is thermodynamically controlled to favor the stable (E)-isomer.

Mechanism of Action

The reaction involves an aldol condensation between a substituted acetophenone and a benzaldehyde derivative, catalyzed by a strong base.

• Enolate Formation: Base deprotonates the

  -carbon of the acetophenone.

• Nucleophilic Attack: The enolate attacks the carbonyl carbon of the benzaldehyde.

• Dehydration: Elimination of water yields the conjugated enone system.

Experimental Protocol: Base-Catalyzed Synthesis

Reagents:

• 4'-Hydroxyacetophenone (1.0 eq)

• 4-n-Butylbenzaldehyde (1.0 eq)

• Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH) (2.0 - 3.0 eq)

• Ethanol or Methanol (Solvent)

Step-by-Step Methodology:

• Preparation: Dissolve 10 mmol of 4'-Hydroxyacetophenone in 20 mL of ethanol in a round-bottom flask.

• Activation: Add 10 mL of 40% (w/v) aqueous NaOH solution dropwise while stirring. The solution may darken due to phenoxide formation.

• Addition: Add 10 mmol of 4-n-Butylbenzaldehyde slowly to the reaction mixture.

• Reaction: Stir the mixture at room temperature for 12–24 hours. Monitor via TLC (Hexane:Ethyl Acetate 3:1).

• Quenching: Pour the reaction mixture into crushed ice containing dilute HCl (to neutralize the base and reprotonate the phenoxide).

• Precipitation: The yellow solid product will precipitate immediately upon acidification.

• Purification: Filter the solid, wash with cold water, and recrystallize from hot ethanol to obtain needle-like crystals.

Part 4: Visualization of Synthesis & Mechanism

The following diagram illustrates the synthesis pathway and the electronic conjugation that defines the molecule's reactivity.

Figure 1: Claisen-Schmidt condensation pathway for the synthesis of 4-Butyl-4'-hydroxychalcone.

Part 5: Applications in Materials Science (Liquid Crystals)

4-Butyl-4'-hydroxychalcone is primarily classified as a Liquid Crystal (LC) Building Block .[1]

1. Mesogenic Properties

• Structural Anisotropy: The molecule possesses a rigid central core (chalcone linkage) and a flexible tail (butyl chain). This "rod-like" geometry is essential for forming calamitic mesophases (nematic or smectic phases).

• Role as Intermediate: It is rarely used as a standalone LC. Instead, the hydroxyl group is typically esterified with benzoic acid derivatives to extend the rigid core, thereby increasing the phase transition temperature and stabilizing the mesophase.

2. Optical Properties

The extended conjugation (

-electron system) allows the molecule to interact with polarized light, making it useful for:

• Non-linear Optics (NLO): Chalcone derivatives often exhibit Second Harmonic Generation (SHG) due to their non-centrosymmetric crystal packing.

• Photo-alignment Layers: The enone double bond can undergo [2+2] photocycloaddition under UV light, allowing for the photo-patterning of LC alignment layers in display technologies.

Part 6: Biological Potential & Pharmacophore Analysis

While primarily an industrial intermediate, the structure of 4-Butyl-4'-hydroxychalcone aligns with potent bioactive scaffolds.

1. Lipophilic Antioxidant

The phenolic hydroxyl group (4'-OH) acts as a radical scavenger. The 4-butyl chain significantly increases lipophilicity (LogP ~5.2), allowing the molecule to penetrate lipid bilayers and protect cell membranes from lipid peroxidation more effectively than hydrophilic analogues.

2. Michael Acceptor (Covalent Inhibition)

The

-unsaturated ketone is a "soft" electrophile. It can react with cysteine residues on proteins via Michael addition.

• Target: NF-

  B pathway inhibition (Anti-inflammatory).

• Mechanism: Covalent modification of IKK

  or p65 subunits.

Figure 2: Mechanism of biological action via Michael Addition to protein thiols.

Part 7: References

• Tokyo Chemical Industry (TCI). (2024). Product Specification: 4-Butyl-4'-hydroxychalcone (CAS 385810-21-9).[2][3][4][5] Retrieved from

• ChemicalBook. (2024). 4-Butyl-4'-hydroxychalcone MSDS and Properties.[1] Retrieved from

• Zhuang, W., et al. (2017). Synthesis and Liquid Crystalline Properties of Chalcone Derivatives. Liquid Crystals, 44(5), 823-835. (Contextual citation for chalcone LC properties).

• PubChem. (2024). Compound Summary: Chalcone Derivatives. Retrieved from

Sources

• 1. 4-BUTYL-4'-HYDROXYCHALCONE | 385810-21-9 [amp.chemicalbook.com]
• 2. 4-BUTYL-4'-HYDROXYCHALCONE | 385810-21-9 [amp.chemicalbook.com]
• 3. 4'-Hydroxychalcone | Sigma-Aldrich [sigmaaldrich.com]
• 4. 4-Butyl-4'-hydroxychalcone | 385810-21-9 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 5. 4-Butyl-4'-hydroxychalcone , Package: 200mg , Laibo Chem - orionprodutoscientificos [orionprodutoscientificos.com.br]

Technical Guide: 4-Butyl-4'-hydroxychalcone (CAS 385810-21-9)

Executive Summary

4-Butyl-4'-hydroxychalcone (CAS 385810-21-9) is a functionalized flavonoid derivative belonging to the chalcone class (1,3-diaryl-2-propen-1-ones). Structurally, it bridges the gap between liquid crystal (LC) materials science —where the butyl tail provides necessary anisotropy—and dermatological pharmacology , where the 4-hydroxychalcone scaffold acts as a competitive tyrosinase inhibitor.

This guide provides a rigorous breakdown of its nomenclature, a self-validating synthesis protocol via Claisen-Schmidt condensation, and an analysis of its mechanistic pathways in biological systems.

Chemical Identity & Synonyms

Accurate identification is critical due to the high frequency of isomerism in chalcone derivatives (e.g., confusion with Butein or 4'-butyl-4-hydroxychalcone).

Core Structure: The molecule consists of two aromatic rings joined by a three-carbon

-unsaturated carbonyl system.

• Ring A (Acetophenone derived): Contains the 4-Hydroxyl group.[1][2]

• Ring B (Benzaldehyde derived): Contains the 4-Butyl group.

Table 1: Nomenclature & Identifiers

Category	Identifier / Synonym	Context
Common Name	4-Butyl-4'-hydroxychalcone	Standard Laboratory Usage
CAS Registry	385810-21-9	Unique Identifier
IUPAC Name	(E)-1-(4-hydroxyphenyl)-3-(4-butylphenyl)prop-2-en-1-one	Official Chemical Nomenclature
Alt. IUPAC	4-(4-Butylcinnamoyl)phenol	Emphasizes the phenol moiety
Structural Synonym	2-(4-Butylbenzylidene)-4'-hydroxyacetophenone	Focus on synthesis precursors
Structural Synonym	p-Hydroxy-p'-butylchalcone	Older organic chemistry notation
Molecular Formula	C₁₉H₂₀O₂	MW: 280.36 g/mol
SMILES	CCCCC1=CC=C(C=C1)/C=C/C(=O)C2=CC=C(C=C2)O	Chemoinformatics
Application Class	Liquid Crystal Building Block; Tyrosinase Inhibitor	Functional Classification

Synthesis Protocol: Claisen-Schmidt Condensation

Objective: Synthesize high-purity (E)-4-Butyl-4'-hydroxychalcone. Mechanism: Base-catalyzed aldol condensation followed by dehydration.

Reagents & Materials[2][3][4]

• Precursor A: 4'-Hydroxyacetophenone (1.0 eq)

• Precursor B: 4-n-Butylbenzaldehyde (1.0 eq)

• Catalyst: Potassium Hydroxide (KOH) or Sodium Hydroxide (NaOH) (40% aq. solution).

• Solvent: Ethanol (Absolute).

• Work-up: Dilute HCl (10%), Ice water, Ethyl Acetate (for recrystallization).

Step-by-Step Workflow

• Solubilization: In a round-bottom flask, dissolve 10 mmol of 4'-Hydroxyacetophenone in 20 mL of ethanol. Stir until clear.

• Addition: Add 10 mmol of 4-n-Butylbenzaldehyde to the solution.

• Catalysis: Dropwise, add 5 mL of 40% KOH solution while stirring vigorously at room temperature (25°C). The solution will darken (yellow/orange) indicating the formation of the chalcone anion.

• Reaction: Stir for 12–24 hours.

  • Critical Control Point (CCP): Monitor via TLC (Hexane:Ethyl Acetate 7:3). The disappearance of the aldehyde spot indicates completion.

• Quenching: Pour the reaction mixture into 100 mL of crushed ice/water containing 10 mL of 10% HCl. This neutralizes the phenolate and precipitates the product.[3]

• Isolation: Filter the yellow precipitate under vacuum. Wash with cold water to remove salts.

• Purification: Recrystallize from hot Ethanol or Ethyl Acetate/Hexane to remove unreacted aldehyde.

Visualization of Synthesis Logic

Figure 1: Claisen-Schmidt condensation pathway. The base catalyst generates an enolate from the acetophenone, which attacks the aldehyde carbonyl.

Mechanism of Action: Biological & Material

While often cataloged as a liquid crystal intermediate due to its rigid rod-like structure (mesogen), the 4-butyl-4'-hydroxy substitution pattern possesses significant pharmacological relevance, particularly in dermatology.

Tyrosinase Inhibition (Skin Depigmentation)

The structure mimics 4-n-butylresorcinol (a potent whitening agent) but extends the conjugation system.

• Pharmacophore: The 4-hydroxyl group on Ring A mimics Tyrosine (the natural substrate).

• Lipophilic Tail: The 4-butyl group on Ring B enhances penetration through the melanocyte lipid bilayer and stabilizes the enzyme-inhibitor complex via hydrophobic interactions.

• Mechanism: It acts as a competitive inhibitor of Tyrosinase, preventing the oxidation of L-DOPA to Dopaquinone, thereby halting melanin synthesis.

Visualization of Inhibition Pathway

Figure 2: Competitive inhibition of Tyrosinase.[4] The chalcone occupies the active site, preventing substrate oxidation.

Safety & Handling (SDS Summary)

Based on standard hazard classifications for substituted chalcones and specific supplier data (TCI Chemicals).

Parameter	Classification	Precaution
Signal Word	WARNING
Skin Irritation	Category 2 (H315)	Wear nitrile gloves. Wash immediately upon contact.
Eye Irritation	Category 2A (H319)	Wear safety goggles. Rinse cautiously with water for 15 min.
Storage	Room Temp (15-25°C)	Store under inert gas (Argon/Nitrogen) to prevent oxidation of the alkene.
Solubility	Lipophilic	Soluble in DMSO, Ethanol, Ethyl Acetate. Insoluble in water.

References

• TCI Chemicals. Product Specification: 4-Butyl-4'-hydroxychalcone (CAS 385810-21-9). Retrieved from

• PureSynth. 4-Butyl-4-Hydroxychalcone 98.0% (HPLC) Technical Data. Retrieved from

• PubChem. Compound Summary: 4-butyl-4'-hydroxychalcone (CID 11108740).[5] National Library of Medicine. Retrieved from

• Kim, D.S., et al. (2005).[6] Inhibitory effects of 4-n-butylresorcinol on tyrosinase activity and melanin synthesis.[4][6][7] Biological and Pharmaceutical Bulletin. (Contextual reference for the 4-butyl pharmacophore mechanism). Retrieved from

• Zhang, X., et al. (2025).[4][8] Chalcones as potent tyrosinase inhibitors: the importance of a 2,4-substituted resorcinol moiety.[9] ResearchGate.[10] Retrieved from

Sources

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• 2. derpharmachemica.com [derpharmachemica.com]
• 3. psjd.icm.edu.pl [psjd.icm.edu.pl]
• 4. researchgate.net [researchgate.net]
• 5. PubChemLite - 4-butyl-4'-hydroxychalcone (C19H20O2) [pubchemlite.lcsb.uni.lu]
• 6. Inhibitory effects of 4-n-butylresorcinol on tyrosinase activity and melanin synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 4-Butylresorcinol | Cosmetic Ingredients Guide [ci.guide]
• 8. mdpi.com [mdpi.com]
• 9. 4-hydroxychalcone, 20426-12-4 [thegoodscentscompany.com]
• 10. researchgate.net [researchgate.net]

Solubility Profiling and Solvent Selection for 4-Butyl-4'-hydroxychalcone: A Technical Guide

Executive Summary & Chemical Identity

4-Butyl-4'-hydroxychalcone (CAS: 385810-21-9) is a substituted 1,3-diphenyl-2-propene-1-one derivative.[1] Unlike simple flavonoids, this molecule possesses a distinct amphiphilic character driven by two competing structural motifs: a lipophilic 4-butyl chain on Ring B and a hydrophilic 4'-hydroxyl group on Ring A.

Understanding its solubility landscape is critical for three primary workflows:

• Synthesis & Purification: Optimizing yield during Claisen-Schmidt condensation and recrystallization.

• Biological Assays: Preparing stable stock solutions without precipitation in aqueous media.

• Material Science: Utilizing the molecule as a mesogenic core for liquid crystal applications.

Chemical Profile

Property	Specification
IUPAC Name	(E)-1-(4-hydroxyphenyl)-3-(4-butylphenyl)prop-2-en-1-one
Molecular Formula
Molecular Weight	280.36 g/mol
Melting Point	103–107 °C
LogP (Predicted)	~4.8 – 5.2 (Highly Lipophilic)
H-Bond Donors/Acceptors	1 Donor / 2 Acceptors

Physicochemical Basis of Solubility

To master the solubility of this compound, one must look beyond simple "like dissolves like" heuristics and analyze the intermolecular forces at play.

The "Push-Pull" Solubility Mechanism

The solubility behavior of 4-Butyl-4'-hydroxychalcone is defined by an internal tug-of-war:

• The Chalcone Core (Rigid/Planar): The

  -unsaturated ketone linker creates a rigid, planar structure. This facilitates strong stacking in the crystal lattice, requiring significant solvent energy to break (high lattice energy is reflected in the >100°C melting point).

• The 4-Butyl Tail (Hydrophobic): This alkyl chain disrupts water structuring, making the molecule practically insoluble in aqueous buffers (

  ). However, it significantly enhances solubility in non-polar solvents (Toluene, Ethers) compared to non-alkylated chalcones.

• The 4'-Hydroxyl Head (Hydrophilic): This is the "anchor" that allows solubility in protic solvents (Alcohols). Without this group, the molecule would be strictly lipophilic.

Diagram 1: Molecular Interaction & Solubility Mechanism

This diagram illustrates how different solvent classes interact with specific regions of the 4-Butyl-4'-hydroxychalcone molecule.

Caption: Mechanistic map showing how the butyl tail and hydroxyl head dictate solvent compatibility.

Solvent Selection Guide

Based on the structural analysis and standard chalcone chemistry, the following solvent tier list is recommended for experimental design.

Tier 1: Primary Solvents (High Solubility)

Best for: Stock solutions, reactions, and flash chromatography loading.

Solvent	Solubility Est.[2][3]	Usage Notes
DMSO	> 50 mg/mL	Gold Standard for Bioassays. The sulfoxide oxygen acts as a potent H-bond acceptor for the 4'-OH.
DMF	> 50 mg/mL	Alternative to DMSO for synthetic reactions. Harder to remove (high boiling point).
THF	High	Excellent general solvent. Solvates both the aromatic core and the butyl chain.
Acetone	High	Good for rapid evaporation/transfer.

Tier 2: Process Solvents (Moderate/High Solubility)

Best for: Extraction, crystallization, and purification.

Solvent	Solubility Est.[2][3]	Usage Notes
Ethyl Acetate	Moderate-High	Best for Extraction. The butyl group makes this molecule partition heavily into the organic phase during aqueous workups.
Dichloromethane	High	Excellent solvation of the chalcone core, but environmentally restricted in some labs.
Methanol	Moderate	Best for Recrystallization. High temperature solubility is excellent; cooling precipitates the product (TCI recommended solvent).
Ethanol	Moderate	Greener alternative to Methanol. Often used for "Grinding Synthesis" purification.

Tier 3: Anti-Solvents (Low Solubility)

Best for: Crashing out products or washing crystals.

Solvent	Solubility Est.[2][3]	Usage Notes
Water	Negligible	Strictly an anti-solvent.
Hexane/Heptane	Low	The crystal lattice energy dominates over the lipophilic interaction of the butyl chain at room temp. Use to wash crystals.
Diethyl Ether	Low-Mod	Often used to precipitate the compound from more concentrated DCM solutions.

Experimental Protocol: Saturation Shake-Flask Method

Do not rely on literature values alone. Purity (98% vs 99%) and polymorphs can alter solubility. Use this self-validating protocol to determine exact solubility in your specific solvent system.

Diagram 2: Solubility Determination Workflow

Caption: Step-by-step workflow for accurate solubility quantification.

Step-by-Step Methodology

• Preparation: Weigh approximately 10 mg of 4-Butyl-4'-hydroxychalcone into a 2 mL HPLC vial.

• Solvent Addition: Add 500 µL of the target solvent (e.g., Ethanol).

• Visual Check: If the solid dissolves immediately, the solution is undersaturated. Add more solid until a visible precipitate remains.

• Equilibration: Agitate the vial (orbital shaker or magnetic stir bar) for 24 hours at a controlled temperature (usually 25°C).

  • Expert Tip: Cover vials with aluminum foil. Chalcones can undergo photo-isomerization (trans-to-cis) or cyclization under intense light, skewing results.

• Filtration: Draw the supernatant into a syringe and push through a 0.45 µm PTFE filter (Nylon filters may bind the phenolic group).

• Quantification (HPLC):

  • Column: C18 (Reverse Phase).

  • Mobile Phase: Acetonitrile/Water (with 0.1% Formic Acid). The butyl group requires a high % of organic modifier (e.g., 70-80% ACN) to elute.

  • Detection: UV at

    (typically ~340 nm for the enone system).

  • Calculation: Compare peak area against a standard curve prepared in DMSO.

Applications & Formulation Strategies

Recrystallization Strategy

For purification after synthesis, a mixed-solvent system is most effective due to the steep solubility curve of this molecule.

• System: Ethanol/Water or Methanol/Water.

• Procedure: Dissolve crude solid in boiling Ethanol (high solubility). Add hot water dropwise until turbidity just appears. Allow to cool slowly to room temperature, then to 4°C. The butyl chain drives precipitation as the dielectric constant of the solvent mixture increases.

Biological Stock Preparation

When using 4-Butyl-4'-hydroxychalcone in cell assays:

• Stock: Dissolve in 100% DMSO at 10-50 mM.

• Working Solution: Dilute into culture media.

• Critical Warning: Due to the 4-butyl group, this molecule is prone to "crashing out" in media if the final DMSO concentration is < 0.1%. Ensure rapid mixing during dilution to prevent micro-precipitation, which leads to false negatives in IC50 assays.

References

• PureSynth. (2025).[4] Safety Data Sheet: 4-Butyl-4-Hydroxychalcone. Retrieved from

• TCI Chemicals. (2024). Product Specification: 4-Butyl-4'-hydroxychalcone (B2741).[1][2] Retrieved from

• Serdiuk, I. E., Wera, M., & Roshal, A. D. (2018).[5] Structural and Spectral Features of 4'-Substituted 2'-Hydroxychalcones in Solutions and Crystals. The Journal of Physical Chemistry A, 122(8), 2030-2038.[5] Link

• Susanti, E. V. H., et al. (2014).[6][7] Synthesis of Hydroxy Chalcone Derivatives via Grinding Technique.[7][8] Indonesian Journal of Chemistry. (Contextual grounding for chalcone solubility/purification).

• Lipinski, C. A. (2001). Drug-like properties and the causes of poor solubility and poor permeability. Journal of Pharmacological and Toxicological Methods, 44(1), 235-249. (Theoretical basis for LogP and solubility).

Sources

• 1. 385810-21-9 CAS|4-丁基-4'-羟基查耳酮|生产厂家|价格信息 [m.chemicalbook.com]
• 2. 4-Butyl-4'-hydroxychalcone | 385810-21-9 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
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Protocols & Analytical Methods

Protocol for the Synthesis of 4-Butyl-4'-hydroxychalcone via Claisen-Schmidt Condensation

An Application Note for Drug Development Professionals

Abstract

Chalcones, characterized by a three-carbon α,β-unsaturated carbonyl system linking two aromatic rings, are pivotal precursors in the biosynthesis of flavonoids and represent a privileged scaffold in medicinal chemistry.[1][2] Their derivatives are known to possess a wide spectrum of biological activities, including anti-inflammatory, anticancer, antioxidant, and antimicrobial properties.[3][4][5][6] This application note provides a detailed, robust, and reproducible protocol for the synthesis of a specific derivative, 4-Butyl-4'-hydroxychalcone, via the base-catalyzed Claisen-Schmidt condensation. This reaction is one of the most classical and efficient methods for chalcone synthesis.[1][7] We will detail the reaction mechanism, step-by-step experimental procedures for synthesis and purification, comprehensive characterization techniques, and a troubleshooting guide to address common experimental challenges. This document is intended for researchers and scientists in organic synthesis and drug development.

The Claisen-Schmidt Condensation: Mechanism and Rationale

The Claisen-Schmidt condensation is a crossed-aldol condensation between an aldehyde or ketone with an α-hydrogen and an aromatic carbonyl compound that lacks an α-hydrogen.[8] This specificity is advantageous as it minimizes self-condensation of the aldehyde, leading to a more controlled reaction and higher yield of the desired crossed product.[9]

The reaction proceeds in two main stages: aldol addition followed by dehydration.[10]

• Enolate Formation: A strong base, typically sodium hydroxide (NaOH) or potassium hydroxide (KOH), removes an acidic α-hydrogen from the ketone (4'-hydroxyacetophenone) to form a resonance-stabilized enolate ion.[10][11]

• Nucleophilic Attack: The enolate acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde (4-butylbenzaldehyde). This forms a β-hydroxy ketone intermediate (an aldol addition product).[12]

• Dehydration: The intermediate readily undergoes base-catalyzed dehydration (elimination of a water molecule) to yield the final chalcone. This step is thermodynamically driven by the formation of a highly stable, conjugated system that extends across the aromatic rings and the enone core.[10]

Caption: The reaction mechanism for the base-catalyzed synthesis of chalcone.

Materials, Reagents, and Safety

Reagent and Solvent Properties

Reagent	Formula	MW ( g/mol )	CAS No.	Physical Form
4-Butylbenzaldehyde	C₁₁H₁₄O	162.23	1200-14-2	Colorless to light yellow liquid
4'-Hydroxyacetophenone	C₈H₈O₂	136.15	99-93-4	Off-white to yellow crystalline solid
Sodium Hydroxide (NaOH)	NaOH	40.00	1310-73-2	White pellets or flakes
Ethanol (95% or Absolute)	C₂H₅OH	46.07	64-17-5	Colorless liquid
Hydrochloric Acid (HCl)	HCl	36.46	7647-01-0	Colorless aqueous solution
Distilled Water	H₂O	18.02	7732-18-5	Colorless liquid

Data sourced from PubChem CID 70988, 7469.[13][14]

Safety and Handling

A thorough risk assessment should be conducted before starting any chemical synthesis.

Substance	Hazard Summary	Recommended PPE
4-Butylbenzaldehyde	Harmful if swallowed. Causes skin and serious eye irritation.[13]	Safety glasses, nitrile gloves, lab coat
4'-Hydroxyacetophenone	Harmful if swallowed. Causes serious eye irritation. May cause skin sensitization.[15][16][17]	Safety glasses, nitrile gloves, lab coat
Sodium Hydroxide	Corrosive. Causes severe skin burns and eye damage.	Chemical splash goggles, nitrile gloves, lab coat
Hydrochloric Acid	Corrosive. Causes severe skin burns and eye damage. May cause respiratory irritation.	Chemical splash goggles, nitrile gloves, lab coat, use in a fume hood
Ethanol	Highly flammable liquid and vapor.	Safety glasses, nitrile gloves, lab coat. Avoid open flames.

Always handle chemicals in a well-ventilated fume hood.[15][18]

Experimental Protocol

This protocol is based on established Claisen-Schmidt condensation procedures for synthesizing chalcones.[1][19][20]

Synthesis of 4-Butyl-4'-hydroxychalcone

• Reactant Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4'-hydroxyacetophenone (e.g., 1.36 g, 10 mmol) and 4-butylbenzaldehyde (e.g., 1.62 g, 10 mmol) in 25-30 mL of 95% ethanol. Stir the mixture at room temperature until all solids have dissolved.[19]

• Catalyst Addition: In a separate beaker, prepare a 40% aqueous solution of NaOH by carefully dissolving NaOH pellets (e.g., 4 g) in water (10 mL). Caution: This process is highly exothermic. Allow the solution to cool to room temperature.

• Reaction Initiation: Cool the ethanolic solution of reactants in an ice bath. While stirring vigorously, add the cooled NaOH solution dropwise over 10-15 minutes. A distinct color change (often to yellow, orange, or red) and the formation of a precipitate should be observed.[21]

• Reaction Progression: After the addition is complete, remove the flask from the ice bath and allow it to stir at room temperature. The reaction time can vary from 4 to 24 hours.[19]

• Monitoring: Monitor the reaction's progress using Thin-Layer Chromatography (TLC) with a suitable eluent system (e.g., hexane:ethyl acetate, 9:1 or 3:1 v/v).[2][19] The reaction is complete when the starting material spots have been consumed.

Work-up and Isolation

• Quenching: Once the reaction is complete, pour the reaction mixture slowly into a beaker containing approximately 150 mL of crushed ice or ice-cold water. Stir well.[19]

• Neutralization: Acidify the cold aqueous mixture by slowly adding dilute hydrochloric acid (e.g., 1 M HCl) until the solution is neutral to litmus or pH paper (pH ~7). This step protonates the phenoxide and neutralizes the excess base, causing the chalcone to precipitate as a solid.[2][19]

• Filtration: Collect the crude solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected solid generously with cold distilled water to remove any inorganic salts and other water-soluble impurities.[2]

• Drying: Allow the product to air-dry on the filter paper or in a desiccator. Determine the crude yield.

Caption: A summary of the experimental workflow for chalcone synthesis.

Purification by Recrystallization

The crude product can be purified by recrystallization to remove trace impurities.[2] 95% ethanol is often an effective solvent for this purpose.[22][23]

• Dissolution: Place the crude chalcone in an Erlenmeyer flask. Add the minimum amount of hot 95% ethanol required to fully dissolve the solid. This should be done on a hot plate with stirring.[22]

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Allow the clear, hot solution to cool slowly to room temperature. Crystal formation should begin. Once at room temperature, place the flask in an ice bath to maximize crystal formation.[24]

• Collection: Collect the purified crystals by vacuum filtration, washing them with a small amount of ice-cold ethanol.

• Drying: Dry the crystals completely to obtain the pure 4-Butyl-4'-hydroxychalcone.

Characterization of the Final Product

The structure and purity of the synthesized chalcone must be confirmed using various analytical techniques.[2]

Analysis Method	Expected Result for 4-Butyl-4'-hydroxychalcone
Melting Point	A sharp, defined melting point range, indicating high purity.
FTIR (KBr), ν cm⁻¹	~3300-3100 (broad, O-H stretch), ~3050 (aromatic C-H), ~2950 (aliphatic C-H), ~1650 (C=O stretch, conjugated), ~1590 (C=C stretch, enone & aromatic), ~980 (trans C-H bend).[25][26]
¹H NMR (CDCl₃), δ ppm	~7.8-8.0 (d, 1H, J ≈ 15-16 Hz, H-β), ~7.4-7.6 (d, 1H, J ≈ 15-16 Hz, H-α), ~6.9-7.9 (m, aromatic H), ~5.0-6.0 (s, broad, Ar-OH), ~2.6 (t, 2H, Ar-CH₂), ~1.6 (m, 2H, -CH₂-), ~1.3 (m, 2H, -CH₂-), ~0.9 (t, 3H, -CH₃). The large coupling constant (J) for the vinylic protons confirms the trans (E) configuration.[25][27]
¹³C NMR (CDCl₃), δ ppm	~190 (C=O), ~145 (C-β), ~120 (C-α), ~160 (C-OH), ~115-150 (aromatic C), ~35 (Ar-CH₂), ~33 (-CH₂-), ~22 (-CH₂-), ~14 (-CH₃).[25]
HR-MS (ESI+)	Calculated m/z for C₁₈H₁₈O₂ [M+H]⁺. The observed mass should match the calculated mass.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Yield	Inactive catalyst (old NaOH). Insufficient reaction time. Incorrect stoichiometry.	Use fresh, high-quality NaOH. Extend the reaction time and continue monitoring by TLC. Double-check all reactant measurements.
Product "Oils Out" During Recrystallization	The melting point of the chalcone is lower than the boiling point of the solvent. The solution is too concentrated. Impurities are present.	Use a lower-boiling point solvent or a mixed solvent system. Add more hot solvent to decrease saturation and cool slowly.[22] Pre-purify the crude product by washing or column chromatography.[22]
Low Recovery After Recrystallization	Too much solvent was used. The product has some solubility in the cold solvent. Crystals were not collected efficiently.	Use the minimum amount of hot solvent for dissolution. Ensure the solution is thoroughly cooled in an ice bath before filtering. Wash crystals with a minimal amount of ice-cold solvent.
Colored Impurities in Final Product	Formation of side products or presence of colored starting materials.	Treat the hot recrystallization solution with a small amount of activated charcoal and perform a hot filtration before cooling.[22] Be cautious, as excessive charcoal can adsorb the desired product.

Conclusion

The Claisen-Schmidt condensation provides a straightforward and effective method for synthesizing 4-Butyl-4'-hydroxychalcone. This protocol, from synthesis and purification to characterization, offers a comprehensive guide for researchers. The resulting chalcone scaffold can be used for further chemical modifications or for direct evaluation of its biological properties, making it a valuable tool in drug discovery and medicinal chemistry.

References

• Technical Support Center: Purifying Chalcone Derivatives by Recrystallization - Benchchem.
• Claisen Schmidt Reaction Virtual Lab - PraxiLabs.
• A Review of Synthesis Methods of Chalcones, Flavonoids, and Coumarins - CORE. (2022).
• Olatidoye, O. (2018). Synthesis and Characterization of 2™- Hydroxychalcones. North Carolina Agricultural and Technical State University.
• Claisen-Schmidt Condensation | PDF - Scribd.
• SYNTHESIS OF CHALCONES - Jetir.Org. (2020).
• Sreedhar, N. Y., et al. (2010). Synthesis and Characterization of 4-Hydroxy Chalcones Using PEG-400 as a Recyclable Solvent. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 1(4), 480.
• Claisen Condensation Mechanism - BYJU'S.
• experimental protocol for chalcone synthesis and characterization - Benchchem.
• Osman, M. F. B. SOLVENT-FREE SYNTHESIS OF CHALCONE BY ALDOL CONDENSATION CATALYZED BY SOLID SODIUM HYDROXYDE (NaOH).
• Claisen Schmidt reaction | Crossed Aldol condensation reaction | with Complete mechanism - YouTube. (2020).
• EXPERIMENTAL AND SIMULATION OF HYDROXY CHALCONE DERIVATIVES AS ANTIOXIDANT AND DRUG-LIKE AGENTS - Malaysian Journal of Analytical Sciences. (2024).
• The Synthesis of 2′-Hydroxychalcones under Ball Mill Conditions and Their Biological Activities - MDPI. (2024).
• Development Of Chalcone Synthesis: Optimization Of Synthetic Method - AIP Publishing.
• New Synthesis of Chalcone Derivatives and Their Applications - Chemical Review and Letters. (2025).
• 4'-Hydroxyacetophenone - Santa Cruz Biotechnology.
• 4: The Aldol Condensation – Preparation of Chalcones (Experiment) - Chemistry LibreTexts. (2021).
• Application Notes and Protocols: Synthesis and Biological Evaluation of 2'-Hydroxychalcone - Benchchem.
• 4-Butylbenzaldehyde | C11H14O | CID 70988 - PubChem.
• Preparation of chalcone and its further Robinson annulation with ethyl acetoacetate - The Royal Society of Chemistry.
• SAFETY DATA SHEET - Fisher Scientific. (2009).
• 4-tert-Butylbenzaldehyde - Chem-Impex.
• Spectral Properties of Chalcones II - FABAD Journal of Pharmaceutical Sciences.
• 4'-hydroxyacetophenone, 99-93-4 - The Good Scents Company.
• Newer chalcone scaffolds with reactive functional groups: Process, spectral and single crystal XRD studies | European Journal of Chemistry. (2023).
• Claisen–Schmidt condensation - Wikipedia.
• Chemists: Novel Chalcone Synthesis | PDF | Nuclear Magnetic Resonance Spectroscopy | Carbon - Scribd.
• 4'-Hydroxyacetophenone | C8H8O2 | CID 7469 - PubChem.
• SAFETY DATA SHEET - Sigma-Aldrich. (2025).
• Application Notes and Protocols for Distinguishing Chalcone Isomers using NMR Spectroscopy - Benchchem.
• 4-tert-Butylbenzaldehyde | C11H14O | CID 70324 - PubChem.
• 4-HYDROXY ACETOPHENONE CAS No 99-93-4 MATERIAL SAFETY DATA SHEET SDS/MSDS - CDH Fine Chemical.
• Synthesis and Spectral Analysis of Heterocyclic Compounds Derived from Chalcone Derivatives - Oriental Journal of Chemistry.
• SAFETY DATA SHEET - Sigma-Aldrich. (2025).
• Claisen-Schmidt condensation – Knowledge and References - Taylor & Francis.
• Chalcone: A Privileged Structure in Medicinal Chemistry - PMC.
• 4'-Hydroxychalcone | Chalcone - MedchemExpress.com.
• Synthesis of Chalcone via Claisen-Schmidt Condensation Reaction - YouTube. (2023).
• 4-Hydroxychalcone | NF-κB inhibitor | CAS 20426-12-4 - Selleck Chemicals.
• (PDF) Synthesis, Characterization, Antioxidant Activity and Conformational Study of 4-Hydroxychalcone - ResearchGate. (2025).
• Enzymatic Glycosylation of 4′-Hydroxychalcones: Expanding the Scope of Nature's Catalytic Potential - PMC.
• CAS 20426-12-4: 4-Hydroxychalcone - CymitQuimica.

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Synthesis of liquid crystalline polymers using 4-Butyl-4'-hydroxychalcone

Application Note: Synthesis and Processing of Side-Chain Liquid Crystalline Polymers (SCLCPs) based on 4-Butyl-4'-hydroxychalcone [1]

Executive Summary & Scientific Rationale

This guide details the synthesis of a photosensitive side-chain liquid crystalline polymer (SCLCP) utilizing 4-Butyl-4'-hydroxychalcone as the mesogenic unit.[1]

Why this Molecule?

• Photo-Crosslinking: The chalcone moiety (

  -unsaturated ketone) undergoes [2+2] cycloaddition upon irradiation with linearly polarized UV light (LPUV). This property is critical for generating photoalignment layers in liquid crystal displays (LCDs) and creating anisotropic hydrogels for cell scaffolding.[1]

• Mesogenicity: The rigid rod-like structure (calamitic mesogen) combined with the 4-butyl tail promotes stable liquid crystalline phases (typically Nematic or Smectic A).

• Biomedical Relevance: Beyond optics, chalcone-bearing polymers are increasingly utilized in drug delivery systems due to their bacteriostatic properties and ability to form photo-responsive micelles for controlled release.[1]

Strategic Synthesis Architecture

The synthesis follows a three-stage "Spacer-Anchor" approach to decouple the mesogen's motion from the polymer backbone, ensuring rapid liquid crystal alignment.

Figure 1: Step-wise synthetic pathway from raw precursors to the final functional polymer.[1][2][3]

Detailed Protocols

Phase 1: Synthesis of the Mesogen (4-Butyl-4'-hydroxychalcone)

Reaction Type: Claisen-Schmidt Condensation[1]

Reagents:

• 4'-Hydroxyacetophenone (1.0 eq)[1]

• 4-Butylbenzaldehyde (1.0 eq)[1]

• Potassium Hydroxide (KOH) (40% aq.[1] solution)

• Ethanol (95%)

Protocol:

• Charge: In a 500 mL 3-neck round-bottom flask equipped with a magnetic stirrer and dropping funnel, dissolve 4'-Hydroxyacetophenone (13.6 g, 0.1 mol) in Ethanol (100 mL) .

• Catalyze: Add KOH solution (60 mL, 40%) dropwise at 0°C (ice bath). The solution will turn dark orange/red due to phenoxide formation.

• Addition: Add 4-Butylbenzaldehyde (16.2 g, 0.1 mol) slowly over 30 minutes.

• Reaction: Allow the mixture to warm to room temperature and stir for 24 hours. Note: Keep in the dark to prevent premature photo-dimerization.

• Quench: Pour the reaction mixture into Ice Water (500 mL) containing HCl (10%) until pH ~2. A yellow precipitate will form immediately.[1]

• Purification: Filter the solid. Recrystallize twice from hot ethanol.

  • Target Yield: >85%

  • Appearance: Light yellow needles.[1]

  • Melting Point: ~103–107°C [1].[1][4]

Phase 2: Spacer Attachment & Monomer Synthesis

Rationale: A hexamethylene spacer (C6) is chosen to provide sufficient flexibility for the mesogen to align without being hindered by the rigid polymer backbone.

Step 2A: Etherification (Spacer Attachment)

• Dissolve 4-Butyl-4'-hydroxychalcone (10 g) and 6-Chloro-1-hexanol (1.2 eq) in DMF (100 mL) .

• Add

  (anhydrous, 2.0 eq) and a catalytic amount of KI .[1]

• Heat to 100°C for 12 hours under

  atmosphere.

• Precipitate in water, filter, and recrystallize from ethanol/hexane (1:1).[1]

  • Product: 4-Butyl-4'-(6-hydroxyhexyloxy)chalcone.[1]

Step 2B: Methacrylation (Monomer Generation)

• Dissolve the product from Step 2A (5 g) and Triethylamine (TEA, 2.0 eq) in anhydrous THF (50 mL) . Cool to 0°C.[1]

• Add Methacryloyl Chloride (1.5 eq) dropwise.[1]

• Stir at 0°C for 2 hours, then at room temperature for 12 hours.

• Workup: Filter off the triethylamine hydrochloride salt. Concentrate the filtrate and precipitate into cold methanol.

• Critical QC: Verify structure via

  -NMR. Look for methacrylate vinyl protons at 5.5 and 6.1 ppm.[1]

Phase 3: Polymerization

Reaction Type: Free Radical Polymerization

Protocol:

• Charge: Place the Monomer (1.0 g) in a Schlenk tube.

• Solvent: Add anhydrous DMF (10 mL) (10 wt% concentration).

• Initiator: Add AIBN (Azobisisobutyronitrile) (1 mol% relative to monomer).

• Degas: Perform three Freeze-Pump-Thaw cycles to remove oxygen (Oxygen inhibits radical polymerization).

• Polymerize: Seal under Argon and heat to 60°C for 24 hours.

• Isolation: Pour the viscous solution into excess Methanol to precipitate the polymer. Reprecipitate twice from THF into Methanol to remove unreacted monomers.

• Drying: Vacuum dry at 40°C for 24 hours.

Characterization & Data Interpretation

Technique	Parameter	Target Specification	Purpose
-NMR	Purity	No vinyl peaks (5.5/6.1 ppm)	Confirms removal of residual monomer.[1]
GPC	/ PDI	Da, PDI < 2.0	Ensures polymer chain length is sufficient for film formation.
DSC	&	Distinct transitions	Identifies the Glass Transition ( ) and Nematic-Isotropic ( ) temperatures.
UV-Vis		~300–340 nm	Confirms presence of chalcone chromophore.[1]

Application: Photoalignment Mechanism

The core utility of this polymer lies in its response to Linearly Polarized UV (LPUV) light.

Mechanism: Upon irradiation with LPUV (typically 313 nm or 365 nm), the chalcone side groups undergoing [2+2] cycloaddition are those aligned parallel to the polarization vector. This selectively depletes the chromophores in that direction, leaving a statistical excess of chromophores perpendicular to the polarization. This induces a physical anisotropy on the surface, which aligns subsequent liquid crystal layers.[5]

Figure 2: Mechanism of photo-induced anisotropy in chalcone polymers.

Biomedical Note: For drug delivery applications, this same crosslinking mechanism can be used to trap therapeutic agents within a polymer matrix (hydrogel or micelle).[1] The reversibility of chalcone dimerization (under short-wave UV) allows for triggered release [2].

Troubleshooting & Critical Quality Attributes (CQAs)

• Issue: Low Molecular Weight. [1]

  • Cause: Oxygen inhibition or impure solvent.[1]

  • Fix: Increase Freeze-Pump-Thaw cycles; distill DMF over

    .

• Issue: No Liquid Crystalline Phase (Amorphous).

  • Cause: Spacer is too short or impurities disrupt packing.[1]

  • Fix: Ensure spacer is at least C6 (hexyl).[1] Check purity of monomer via HPLC.

• Issue: Pre-gelation.

  • Cause: Ambient light exposure during synthesis.[1]

  • Fix: Wrap all flasks in aluminum foil. Work under yellow light if possible.

References

• S. Sharma et al. (2021).[1] "Synthesis, characterization of acrylate polymer having chalcone moiety: evaluation of antimicrobial, anticancer and drug release study." Journal of Biomaterials Science, Polymer Edition. Retrieved from [Link]

• Kawatsuki, N., et al. (2025).[1] "Photochemistry of chalcone and the application of chalcone-derivatives in photo-alignment layer of liquid crystal display." ResearchGate.[1][3][5] Retrieved from [Link]

Sources

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• 2. scitepress.org [scitepress.org]
• 3. researchgate.net [researchgate.net]
• 4. 4-Butyl-4'-hydroxychalcone | 385810-21-9 | TCI EUROPE N.V. [tcichemicals.com]
• 5. researchgate.net [researchgate.net]

Application Note: A Protocol for the Recrystallization of 4-Butyl-4'-hydroxychalcone

Abstract

This application note provides a detailed, field-proven protocol for the purification of 4-Butyl-4'-hydroxychalcone via recrystallization. Chalcones, a class of α,β-unsaturated ketones, are pivotal precursors in flavonoid biosynthesis and are widely investigated for their diverse pharmacological properties. Achieving high purity is paramount for accurate downstream analysis and drug development. This guide presents two robust methodologies—single-solvent and mixed-solvent recrystallization—elucidating the scientific rationale behind each step to empower researchers with the ability to adapt and troubleshoot the process effectively. The protocol is designed for researchers, scientists, and drug development professionals seeking a reliable method for obtaining high-purity 4-Butyl-4'-hydroxychalcone.

Introduction: The Rationale for Recrystallization

Recrystallization is a fundamental purification technique in organic chemistry that leverages differences in the solubility of a compound and its impurities in a given solvent system as a function of temperature.[1] For synthetic compounds like 4-Butyl-4'-hydroxychalcone, crude products are often contaminated with unreacted starting materials, byproducts, or residual catalysts from the synthesis reaction, such as a Claisen-Schmidt condensation.[2][3] These impurities can interfere with biological assays, spectroscopic analysis, and subsequent synthetic steps.

The ideal recrystallization process involves dissolving the impure solid in a minimum volume of a hot solvent, in which the desired compound has high solubility and the impurities are either highly soluble or insoluble. Upon slow cooling, the solution becomes supersaturated with respect to the desired compound, leading to the formation of a crystalline lattice that excludes the impurities, which remain in the solution (mother liquor).[4] This method is highly effective for purifying solid organic compounds to a high degree.[5]

Compound Profile: 4-Butyl-4'-hydroxychalcone

Understanding the physicochemical properties of the target compound is critical for designing an effective purification protocol.

Property	Value	Source(s)
Molecular Formula	C₁₉H₂₀O₂
Molecular Weight	280.37 g/mol
Appearance	White to light yellow crystalline powder
Melting Point	103.0 - 107.0 °C
Solubility	Soluble in methanol and other polar organic solvents like ethanol.	[6]
Structure	(E)-1-(4-hydroxyphenyl)-3-(4-butylphenyl)prop-2-en-1-one

Principle of Solvent Selection

The success of recrystallization hinges on the selection of an appropriate solvent. The guiding principle is that the desired compound should be highly soluble at the solvent's boiling point but sparingly soluble at room temperature or below.[1]

• For Chalcones: Ethanol, particularly 95% ethanol, is widely reported as an effective solvent for the recrystallization of many chalcones.[4][5][7] Its moderate polarity is well-suited for the α,β-unsaturated ketone structure linking two aromatic rings.

• For Phenolic Compounds: 4-Butyl-4'-hydroxychalcone contains a phenolic hydroxyl group. It is crucial to avoid the use of decolorizing charcoal during recrystallization. Activated charcoal can contain ferric ion impurities that may form colored complexes with phenolic compounds upon heating, thereby introducing impurities instead of removing them.[1]

• Mixed-Solvent Systems: When a compound is too soluble in one solvent (e.g., ethanol) even at low temperatures, a mixed-solvent system is employed. This involves a "good" solvent in which the compound is soluble and a miscible "poor" solvent in which the compound is insoluble.[6] For this chalcone, an ethanol-water system is an excellent choice, as water is a poor solvent for most chalcones.[6]

Detailed Recrystallization Protocols

Materials and Equipment

• Crude 4-Butyl-4'-hydroxychalcone

• Ethanol (95% or absolute)

• Deionized Water

• Erlenmeyer flasks (at least two sizes)

• Hot plate with magnetic stirring capability

• Magnetic stir bar

• Watch glass (to cover the flask)

• Stemless or short-stemmed funnel

• Fluted filter paper

• Büchner funnel and flask

• Vacuum source (aspirator or pump)

• Spatula and glass rod

• Ice bath

• Drying oven or desiccator

Protocol 1: Single-Solvent Recrystallization (Ethanol)

This is the preferred starting method due to its simplicity and proven efficacy for chalcones.[5]

Step-by-Step Methodology:

• Dissolution: Place the crude 4-Butyl-4'-hydroxychalcone in an Erlenmeyer flask with a magnetic stir bar. Add a minimal amount of 95% ethanol. Heat the mixture gently on a hot plate with stirring. Continue adding small portions of hot ethanol until the solid is completely dissolved.[6]

  • Causality: Using the minimum amount of hot solvent is critical for achieving a supersaturated solution upon cooling, which maximizes the yield of the recovered crystals.

• Hot Filtration (Optional): If insoluble impurities (e.g., dust, inorganic salts) are observed in the hot solution, perform a hot gravity filtration. Preheat a second Erlenmeyer flask and a stemless funnel on the hot plate. Place a fluted filter paper in the funnel and pour the hot solution through it quickly.[4][6]

  • Causality: Preheating the apparatus prevents premature crystallization of the product on the filter paper or in the funnel stem, which would lead to product loss.

• Crystallization: Remove the flask from the heat, cover it with a watch glass, and allow it to cool slowly to room temperature on a benchtop. Do not disturb the flask during this period.

  • Causality: Slow cooling promotes the formation of large, well-defined crystals. Rapid cooling can trap impurities within the crystal lattice and lead to the formation of small, impure crystals.

• Maximizing Yield: Once the flask has reached room temperature and crystal formation appears complete, place it in an ice bath for at least 20-30 minutes to further decrease the solubility of the chalcone and maximize the yield.[4][8]

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold 95% ethanol.[4]

  • Causality: The cold solvent washes away the residual mother liquor containing soluble impurities without significantly dissolving the desired product crystals.

• Drying: Transfer the crystals to a watch glass and dry them in a desiccator or a vacuum oven at a low temperature (e.g., 40-50 °C) until a constant weight is achieved.

Protocol 2: Mixed-Solvent Recrystallization (Ethanol-Water)

This method is ideal if the chalcone is found to be excessively soluble in ethanol even at low temperatures, resulting in poor recovery.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude chalcone in the minimum amount of hot ethanol in an Erlenmeyer flask, as described in Protocol 1.[4]

• Inducing Saturation: While keeping the solution hot, add hot deionized water dropwise with swirling until the solution becomes faintly and persistently cloudy (turbid).[6]

  • Causality: This cloudiness indicates that the solution has reached its saturation point (the "cloud point"), as the addition of the "poor" solvent (water) has drastically reduced the chalcone's solubility.

• Clarification: Add a few drops of hot ethanol to the cloudy solution until it just becomes clear again.[4][6]

  • Causality: This step ensures that the solution is perfectly saturated at that high temperature, preventing premature "oiling out" where the compound separates as a liquid instead of forming crystals.

• Crystallization, Isolation, and Drying: Follow steps 3 through 7 from Protocol 1. For the washing step (Step 6), use a small amount of an ice-cold ethanol-water mixture with the same approximate composition as the final crystallization solvent.[6]

Workflow Diagram

The following diagram illustrates the logical flow and decision points in the recrystallization process.

Caption: General workflow for the recrystallization of 4-Butyl-4'-hydroxychalcone.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Oiling Out	The solution is too supersaturated, or the melting point of the compound is lower than the boiling point of the solvent. The cooling rate may be too fast.	Reheat the solution to dissolve the oil. Add a small amount of additional hot solvent and allow it to cool more slowly. Ensure the flask is not placed directly on a cold surface.[4]
No Crystals Form	The solution is not sufficiently saturated. Too much solvent was used.	Reheat the solution and boil off some of the solvent to reduce the volume. Allow it to cool again. Alternatively, scratch the inside of the flask with a glass rod at the liquid-air interface to provide a nucleation site. If available, add a tiny seed crystal of the pure compound.[4]
Low Recovery/Yield	Too much solvent was used. The crystals were washed with solvent that was not cold enough. The compound is too soluble in the chosen solvent.	Use the minimum amount of solvent necessary for dissolution. Always use ice-cold solvent for washing. If yield is consistently low, switch to the mixed-solvent protocol (Protocol 2).[6]
Colored Crystals	Colored impurities are present in the crude product.	For non-phenolic compounds, decolorizing charcoal would be an option. Since this is a phenol, this step should be avoided.[1] A second recrystallization may be necessary to improve purity and color.

Purity Assessment

After drying, the purity of the recrystallized 4-Butyl-4'-hydroxychalcone should be assessed.

• Melting Point Determination: A sharp melting point range close to the literature value (103-107 °C) indicates high purity. Impurities typically depress and broaden the melting point range.

• Thin-Layer Chromatography (TLC): The purified product should appear as a single spot on a TLC plate, compared to the crude material which may show multiple spots.[5]

• Spectroscopic Analysis: Techniques like NMR and HPLC can confirm the structure and quantify the purity of the final product.

References

• The Royal Society of Chemistry. Preparation of chalcone and its further Robinson annulation with ethyl acetoacetate. Available at: [Link]

• University of Babylon. Recrystallization. Available at: [Link]

• SciSpace. (2021). Green synthesis of chalcones derivatives. Available at: [Link]

• JETIR. SYNTHESIS OF CHALCONES. Available at: [Link]

• Google Patents. US3654351A - Purification of aromatic polycarboxylic acids by recrystallization.

• PMC. Preferential crystallization for the purification of similar hydrophobic polyphenols. Available at: [Link]

• ResearchGate. (2025). Valuable phenolic compounds recovery from olive mill wastewater streams by means of cooling crystallization techniques. Available at: [Link]

• RASĀYAN J. Chem. (2024). SOLVENT-FREE SYNTHESIS OF 4'-HYDROXY-4-HYDROXY CHALCONE AND ITS POTENTIAL AS AN ANTIBACTERIAL. Available at: [Link]

• MDPI. (2026). Synthesis, Biological Evaluation, and Computational Studies of Phenolic N-Acetylglucosamine Glycosides as α-Glucosidase Inhibitors. Available at: [Link]

• RJPBCS. (2010). Synthesis and Characterization of 4-Hydroxy Chalcones Using PEG-400 as a Recyclable Solvent. Available at: [Link]

• Malaysian Journal of Analytical Sciences. (2024). EXPERIMENTAL AND SIMULATION OF HYDROXY CHALCONE DERIVATIVES AS ANTIOXIDANT AND DRUG-LIKE AGENTS. Available at: [Link]

• MDPI. (2024). Bioreduction of 4′-Hydroxychalcone in Deep Eutectic Solvents: Optimization and Efficacy with Various Yeast Strains. Available at: [Link]

Sources

• 1. cpha.tu.edu.iq [cpha.tu.edu.iq]
• 2. mjas.analis.com.my [mjas.analis.com.my]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. jetir.org [jetir.org]
• 6. benchchem.com [benchchem.com]
• 7. scispace.com [scispace.com]
• 8. rsc.org [rsc.org]

Technical Notes & Optimization

Troubleshooting Claisen-Schmidt condensation side reactions

Topic: Troubleshooting Side Reactions & Process Optimization

Welcome to the Advanced Synthesis Support Module. User Level: Research Scientist / Process Chemist Current Status: Active

Diagnostic Triage

Before adjusting parameters, identify the specific failure mode using the diagnostic decision tree below. This logic separates thermodynamic stalls from kinetic side-reactions.

Figure 1: Diagnostic logic flow for identifying the primary failure mode based on crude reaction analysis.

Troubleshooting Modules

Module A: The Cannizzaro Competitor

Symptom: Low yield of chalcone; aldehyde is consumed rapidly; formation of benzyl alcohol/benzoic acid derivatives (detectable by NMR/MS). Mechanism: In the absence of a reactive enolate, hydroxide attacks the non-enolizable aldehyde (e.g., benzaldehyde), leading to disproportionation.

Root Cause:

• High Base Concentration: High

  favors the attack on the aldehyde carbonyl over the -deprotonation of the ketone.

• Slow Enolization: The ketone is not forming an enolate fast enough to intercept the aldehyde.

Corrective Protocol:

• Solvent Modification: Switch from pure aqueous base to a biphasic system or ethanol/water mix to modulate base activity.

• Order of Addition (Critical): Do not mix aldehyde and base first.

  • Correct: Premix Ketone + Base

    Wait 5-10 mins (Enolate formation) Add Aldehyde slowly.

• Base Selection: If using NaOH/KOH (strong bases), switch to

  or . Barium hydroxide often provides higher selectivity for condensation over Cannizzaro due to chelation effects [1].

Module B: Ketone Self-Condensation

Symptom: Complex aliphatic region in NMR (1.0–3.0 ppm); "gummy" product; aldehyde remains unreacted. Mechanism: The ketone enolate attacks another molecule of ketone instead of the aldehyde. This is kinetically favored if the aldehyde concentration is low relative to the ketone.

Root Cause:

• Stoichiometric Imbalance: Excess ketone drives self-collision.

• Sterics: The aldehyde is sterically hindered (e.g., ortho-substituted benzaldehydes), making the ketone a more accessible electrophile.

Corrective Protocol:

• Inverse Addition:

  • Dissolve Aldehyde (1.2 eq) + Base in solvent.

  • Add Ketone (1.0 eq) dropwise over 30–60 minutes.

  • Why? This keeps the instantaneous concentration of enolate low, forcing it to react with the abundant aldehyde electrophile.

• Use Excess Aldehyde: Increase aldehyde equivalents to 1.2–1.5.

Module C: Michael Addition (Oligomerization)

Symptom: Yield decreases over time; product contains 1,5-dicarbonyl impurities; M+Ketone mass peaks in MS. Mechanism: The product (Chalcone) is an

-unsaturated ketone (Michael Acceptor). Excess enolate (Michael Donor) attacks the product.

Pathway Visualization:

Figure 2: Kinetic competition between product formation and subsequent Michael addition.

Corrective Protocol:

• Quench Timing: This reaction is often under thermodynamic control.[1] Do not let it stir "overnight" by default. Monitor TLC every 30 minutes. Once the product spot maximizes, quench immediately with dilute HCl.

• Stoichiometry: Ensure Ketone is the limiting reagent (0.95 eq vs 1.0 eq Aldehyde).

• Temperature: Perform the reaction at

  . Michael addition has a higher activation energy than the initial aldol condensation.

Module D: Incomplete Dehydration

Symptom: Isolation of a white solid with an O-H stretch in IR; NMR shows a doublet-of-doublets at ~5.0 ppm (beta-hydroxy proton) instead of alkene peaks. Mechanism: The intermediate

-hydroxy ketone fails to undergo E1cB elimination.

Corrective Protocol:

• Thermal Push: Reflux the reaction mixture for 1 hour after initial mixing.

• Acid Workup: If the base is too weak to drive elimination, neutralize the reaction, isolate the intermediate, and treat with catalytic

  -TsOH in refluxing toluene (Dean-Stark trap) or ethanol with a drop of conc. HCl [2].

Comparative Optimization Data

Use this table to select the optimal solvent/base system based on your substrate type.

Substrate Type	Recommended System	Base	Temp	Notes
Standard	Ethanol/Water (1:1)	NaOH (10%)	RT	Standard protocol; high yield.
Acid Sensitive	Methanol	Piperidine	Reflux	Weak base prevents decomposition.
Base Sensitive	Ethanol			Barium is milder; easier to filter off as .
Sterically Hindered	PEG-400	KOH (40%)		PEG acts as phase transfer catalyst (PTC).
Green/Solvent-Free	Neat (Grinding)	NaOH (Solid)	RT	Mechanochemical; avoids solvent waste [3].

Frequently Asked Questions (FAQs)

Q: My product is an oil but should be a solid. How do I induce crystallization? A: Chalcones often form super-saturated oils.

• Dissolve the oil in a minimum amount of hot ethanol.

• Add water dropwise until persistent cloudiness appears.[1]

• Add a "seed crystal" if available, or scratch the inner glass surface with a glass rod to create nucleation sites.

• Store at

  for 24 hours.

Q: Can I use acetone as the ketone component? A: Yes, but acetone has two reactive sides (

-hydrogens).

• Risk: Formation of dibenzalacetone (reaction on both sides).[2]

• Control: To get the mono-condensed product, use a large excess of acetone (3-5 equivalents) relative to the aldehyde to statistically favor the 1:1 adduct.

Q: Why is my reaction turning dark red/black (tarring)? A: This indicates polymerization, likely via uncontrolled Michael additions or oxidation of phenols.

• Fix: Exclude oxygen (run under

  ). Reduce base concentration.[1][3][4] If using phenolic substrates, protect the -OH group (e.g., acetate or methyl ether) before condensation.

References

• BenchChem Technical Support. (2025).[1][5][6][7] Troubleshooting side reactions in Claisen-Schmidt condensation. BenchChem.[5] 5

• Gordon College. Claisen-Schmidt Condensation: Preparation of Dibenzalacetone.[2][8] Organic Chemistry Laboratory Manual. 9[10]

• Chemistry LibreTexts. (2024). 23.7: The Claisen Condensation Reaction.[3][11]11[7][10][12]

• Master Organic Chemistry. (2020). Claisen Condensation and Dieckmann Condensation.[1][13]13[10][12]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. Claisen–Schmidt condensation - Wikipedia [en.wikipedia.org]
• 3. scribd.com [scribd.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Claisen-Schmidt Condensation [cs.gordon.edu]
• 9. Claisen-Schmidt Condensation [cs.gordon.edu]
• 10. Sciencemadness Discussion Board - problem in claisen condensation reaction - Powered by XMB 1.9.11 [sciencemadness.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Michael addition reaction - Wikipedia [en.wikipedia.org]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]

Purification of 4-Butyl-4'-hydroxychalcone from reaction mixtures

Answering the user's request.## Technical Support Center: Purification of 4-Butyl-4'-hydroxychalcone

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for the purification of 4-Butyl-4'-hydroxychalcone from typical reaction mixtures. As this chalcone is commonly synthesized via a Claisen-Schmidt condensation between 4-hydroxyacetophenone and 4-butylbenzaldehyde, the crude product often contains unreacted starting materials and potential side-products.[1][2][3] This document provides troubleshooting advice, detailed protocols, and the underlying scientific principles to overcome common purification challenges.

Core Purification Principles: A Primer

The successful purification of 4-Butyl-4'-hydroxychalcone hinges on exploiting the differences in physical properties—primarily polarity and solubility—between the desired product and impurities. The key functional groups influencing polarity are the hydroxyl (-OH) group and the α,β-unsaturated ketone. The butyl group, being a nonpolar alkyl chain, reduces the overall polarity compared to a simpler 4'-hydroxychalcone.

• Recrystallization : This technique relies on the differential solubility of the chalcone and impurities in a chosen solvent at different temperatures. An ideal solvent will dissolve the crude product when hot but allow the pure chalcone to crystallize upon cooling, leaving impurities behind in the solution.[4]

• Column Chromatography : This is a powerful separation technique based on the differential adsorption of compounds to a stationary phase (typically silica gel) as a mobile phase (eluent) passes through it.[5] Because the chalcone product is generally less polar than the starting 4-hydroxyacetophenone but more polar than 4-butylbenzaldehyde, a carefully selected eluent system can effectively separate these components.[1]

• High-Performance Liquid Chromatography (HPLC) : HPLC, particularly preparative HPLC, offers the highest resolution for purification.[6][7] It operates on the same principles as column chromatography but uses high pressure and smaller stationary phase particles, enabling the separation of even very similar compounds.[7][8]

General Purification Workflow

The following diagram outlines the typical decision-making process when purifying 4-Butyl-4'-hydroxychalcone.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Bot Verification [rasayanjournal.co.in]
• 3. Bioreduction of 4′-Hydroxychalcone in Deep Eutectic Solvents: Optimization and Efficacy with Various Yeast Strains [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pharmaceuticaljournal.net [pharmaceuticaljournal.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Preparative HPLC | Teledyne LABS [teledynelabs.com]
• 8. warwick.ac.uk [warwick.ac.uk]

Reference Data & Comparative Studies

Comparative Guide: Antibacterial Efficacy of 4-Butyl vs. 4-Hydroxy Chalcones

Executive Summary

This technical guide provides a head-to-head comparison of two distinct chalcone derivatives: 4-Butylchalcone (lipophilic alkyl-substituted) and 4-Hydroxychalcone (polar hydroxyl-substituted).

While both compounds share the 1,3-diphenyl-2-propen-1-one scaffold, their antibacterial mechanisms diverge significantly due to the electronic and physicochemical nature of the B-ring substituent.

• 4-Butylchalcone leverages lipophilicity (LogP) to act as a membrane disruptor, showing superior efficacy against Gram-positive bacteria like Staphylococcus aureus (MRSA).

• 4-Hydroxychalcone relies on hydrogen bonding to target specific intracellular enzymes (e.g., FtsZ, FabH), offering a more targeted but often less potent profile unless derivatized to improve cell entry.

Chemical Basis & SAR Analysis

The Structure-Activity Relationship (SAR) of chalcones in antibacterial applications revolves around the balance between membrane permeability (Lipophilicity) and target binding affinity (Polarity).

Feature	4-Butylchalcone	4-Hydroxychalcone
Substituent	Alkyl (-C₄H₉)	Hydroxyl (-OH)
Electronic Effect	Weak Electron Donating (Inductive)	Strong Electron Donating (Resonance)
Physicochemical	Hydrophobic (High LogP ~5.2)	Hydrophilic (Low LogP ~2.8)
Primary Interaction	Van der Waals / Hydrophobic insertion	Hydrogen Bond Donor/Acceptor
Solubility	Low in aqueous media; requires DMSO	Moderate; pH-dependent

Mechanistic Divergence

• The Alkyl Advantage: The butyl chain increases the partition coefficient, allowing the molecule to intercalate into the bacterial lipid bilayer. This mimics the behavior of antimicrobial peptides or detergents.

• The Hydroxyl Specificity: The 4-OH group mimics the tyrosine or serine residues of natural substrates, allowing it to dock into the ATP-binding pocket of FtsZ (filamenting temperature-sensitive mutant Z) or the active site of FabH (fatty acid synthesis).

Mechanism of Action (MOA)

The following diagram illustrates the dual pathways by which these derivatives induce bacterial cell death.

Figure 1: Divergent antibacterial pathways. 4-Butyl targets the membrane integrity, while 4-Hydroxy targets cell division machinery.

Comparative Efficacy Data

The data below synthesizes performance metrics from standard broth microdilution assays. Note that alkylated chalcones generally exhibit lower MICs (higher potency) against Gram-positive strains due to the thick peptidoglycan layer being permeable to lipophilic molecules.

Table 1: Minimum Inhibitory Concentration (MIC) Profile

Bacterial Strain	Gram Status	4-Butylchalcone (µg/mL)	4-Hydroxychalcone (µg/mL)	Interpretation
S. aureus (MSSA)	Positive	2 – 8	25 – 64	Butyl is significantly more potent due to membrane affinity.
S. aureus (MRSA)	Positive	4 – 16	50 – >100	Hydroxy variants often fail against MRSA without specific structural modification.
E. coli	Negative	64 – >128	>128	Both struggle against Gram-negatives due to LPS barrier and efflux pumps.
B. subtilis	Positive	1 – 4	12.5 – 25	Butyl shows high efficacy against non-pathogenic Gram-positives.

Critical Insight: The "Lipophilicity Cutoff" is real. While the butyl chain enhances activity, extending beyond hexyl (C6) often results in solubility issues that render the compound inactive in aqueous media. Butyl (C4) represents an optimal "sweet spot."

Experimental Protocols

To validate these findings, the following protocols ensure reproducibility.

A. Synthesis: Claisen-Schmidt Condensation

This base-catalyzed aldol condensation is the industry standard for generating chalcones.

Reagents:

• Ketone: Acetophenone (10 mmol)

• Aldehyde: 4-Butylbenzaldehyde OR 4-Hydroxybenzaldehyde (10 mmol)

• Catalyst: 40% NaOH (aq)

• Solvent: Ethanol (95%)[1]

Figure 2: Synthesis workflow for 4-substituted chalcones via Claisen-Schmidt condensation.[2]

B. Antibacterial Assay: Resazurin Microtiter

Why this method? Unlike optical density (OD) readings, Resazurin (Alamar Blue) provides a colorimetric readout of metabolic activity, distinguishing between bacteriostatic and bactericidal effects—critical when comparing membrane disruptors (Butyl) vs. growth inhibitors (Hydroxy).

• Inoculum Prep: Adjust bacterial culture to

  CFU/mL (0.5 McFarland).

• Dilution: Prepare serial 2-fold dilutions of chalcones in DMSO/Mueller-Hinton Broth (Max DMSO < 2%).

• Incubation: 37°C for 18–24 hours.

• Indicator: Add 10 µL of 0.01% Resazurin solution. Incubate for 2 hours.

  • Pink/Colorless = Viable (Growth).

  • Blue = Non-viable (Inhibition).

References

• Nowakowska, Z. (2007). A review of anti-infective and anti-inflammatory chalcones. European Journal of Medicinal Chemistry. Link

• Sivakumar, P. M., et al. (2009). Synthesis, antimycobacterial activity and QSAR studies of chalcone derivatives. Bioorganic & Medicinal Chemistry Letters. Link

• Domínguez, J. N., et al. (2001). Synthesis and antimicrobial activity of some chalcone derivatives. Il Farmaco. Link

• Tiwari, A., et al. (2022).[3] FtsZ as a target for novel antibacterial agents: A review. Frontiers in Microbiology. Link

• BenchChem Protocols. (2025). Synthesis of 4'-Methoxychalcone via Claisen-Schmidt Condensation.[1][2] BenchChem Application Notes. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Frontiers | Structural modification and antibacterial property studies of natural chalcone sanjuanolide [frontiersin.org]

Publish Comparison Guide: XRD Analysis of Chalcone-Based Liquid Crystals

This guide serves as a technical comparative analysis of Chalcone-based Liquid Crystals (LCs) , focusing on their structural characterization via X-ray Diffraction (XRD) . It is designed for researchers requiring high-stability mesogens for optoelectronic applications.

Executive Summary: The Chalcone Advantage

In the development of thermotropic liquid crystals, the central linkage core dictates both chemical stability and mesophase morphology.[1] While Schiff bases (azomethines) have historically been the "fruit fly" of LC research due to facile synthesis, they suffer from hydrolytic instability.

Chalcone-based LCs (1,3-diaryl-2-propen-1-ones) offer a robust alternative. The presence of the

-unsaturated ketone linkage provides:

• Photochemical Stability: Unlike hydrolyzable imines, chalcones resist moisture degradation.

• Extended Conjugation: The

  bridge enhances longitudinal polarizability, widening the nematic/smectic temperature range.

• Non-Linearity: The kinked structure prevents crystallization at high temperatures better than rigid ester linkages, promoting lower transition temperatures.

This guide details the XRD protocols required to validate these structural claims against alternative mesogens.

Comparative Analysis: Chalcone vs. Alternatives

The following data synthesizes performance metrics from recent comparative studies (e.g., Soman et al., 2022; Lim et al., 2017).

Table 1: Physicochemical Performance Comparison

Feature	Chalcone Linkage ( )	Schiff Base Linkage ( )	Ester Linkage ( )
Chemical Stability	High (Resistant to hydrolysis)	Low (Hydrolyzes in moisture)	Medium (Stable, but transesterification risk)
Dipole Moment	High (Strong axial dipole)	Moderate	Moderate
Mesophase Type	Predominantly Smectic A/C & Nematic	Predominantly Nematic	Strongly Smectic (Lamellar favoring)
Transition Enthalpy	High ( kJ/mol)	Moderate	Lower
XRD Signature	Sharp low-angle peaks (Layering)	Diffuse wide-angle halos	Sharp low-angle peaks

Table 2: XRD Structural Parameters (Typical Values for Homologues)

Data derived from comparative analysis of homologous series.

Parameter	Chalcone-Based LC	Schiff Base Analogue	Interpretation
Layer Spacing ( )	Å	Å	Chalcones often exhibit interdigitated packing due to the kinked core.
Tilt Angle ( )	(SmA) to (SmC)	Often (Nematic/SmA)	Chalcones favor tilted phases (SmC) due to lateral dipole interactions.
Wide Angle Peak	Å	Å	Represents average lateral intermolecular distance.

Experimental Protocol: Variable-Temperature XRD (VT-XRD)

To accurately characterize chalcone LCs, one must differentiate between the crystalline phase , mesophase , and isotropic liquid . Standard powder diffraction is insufficient; temperature-controlled diffraction is mandatory.

Phase 1: Sample Preparation[3]

• Causality: Chalcones are organic semiconductors. Metal contact can induce catalytic degradation or alignment artifacts.

• Protocol:

  • Use Lindemann glass capillaries (0.5 – 0.7 mm diameter).

  • Fill the capillary with the chalcone derivative by capillary action in the isotropic phase (heat sample to

    on a hot plate).

  • Seal the capillary with flame or epoxy to prevent oxidation during heating cycles.

  • Critical Step: Spin the capillary during data collection to average out preferred orientation effects (unless alignment is desired).

Phase 2: Data Acquisition Workflow

• Instrument: Rigaku or Bruker diffractometer with a Cu-K

  source ( Å) .

• Temperature Stage: Linkam hot stage (accuracy

  C).

• Geometry: Transmission mode is preferred over reflection for liquid samples to minimize surface displacement errors.

Diagram 1: VT-XRD Experimental Workflow

Caption: Step-by-step workflow for acquiring high-fidelity XRD data for liquid crystals, ensuring thermal equilibrium.

Data Interpretation & Calculations

The raw diffractogram provides the scattering angle

. You must convert this to structural data using Bragg’s Law:

Differentiating Mesophases

• Small Angle Region (

  ):

  • Sharp Peak: Indicates lamellar ordering (Smectic phases).

  • No Peak: Indicates absence of layers (Nematic phase).

• Wide Angle Region (

  ):

  • Diffuse Halo: Indicates liquid-like lateral packing (typical of all LCs).

  • Sharp Peaks: Indicates crystallization (experiment failed; sample solidified).

Calculation of Tilt Angle ( )

For Smectic C phases, the layer spacing

is smaller than the molecular length (calculated via DFT or ChemDraw).

Diagram 2: Mesophase Identification Logic

Caption: Decision tree for categorizing mesophases based on XRD spectral features and molecular dimensions.

References

• Lim, Y.-W. C., et al. (2017).[2][3] Synthesis and mesomorphic properties of new heterocyclic liquid crystals with Central Ester–Chalcone linkages. Journal of Taibah University for Science.[2]

• Soman, S., et al. (2022).[1][2][4] Design, synthesis and study of calamitic liquid crystals containing chalcone and Schiff base linkages. Journal of Advanced Scientific Research.

• Dwivedi, D. J., et al. (2022).[5] Synthesis and characterization of chalcone-linked bis-cinnamate-based liquid crystals: structure–property relationship. Molecular Crystals and Liquid Crystals.[2][4][5][6][7][8]

• McGill University. Powder X-ray Diffraction Protocol/SOP.

Sources

• 1. sciensage.info [sciensage.info]
• 2. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 3. researchgate.net [researchgate.net]
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• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]
• 8. barron.rice.edu [barron.rice.edu]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 4-Butyl-4'-hydroxychalcone

This guide provides essential, step-by-step procedures for the safe handling and disposal of 4-Butyl-4'-hydroxychalcone, a compound of interest in drug discovery and chemical research. Adherence to these protocols is critical for ensuring laboratory safety, protecting the environment, and maintaining regulatory compliance. The procedures outlined below are grounded in established safety protocols and regulatory standards, reflecting our commitment to providing value and building trust beyond the product itself.

Core Principle: Treat as Hazardous Chemical Waste

4-Butyl-4'-hydroxychalcone, like many specialized organic compounds, must be managed as hazardous waste. The foundational principle of its disposal is that it must never be discarded down the drain or in regular solid waste receptacles.[1] Improper disposal can lead to environmental contamination and significant regulatory penalties under frameworks like the Resource Conservation and Recovery Act (RCRA).[2] All waste streams containing this compound must be collected, properly labeled, and transferred to your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal contractor.[3][4]

Hazard Profile and Immediate Safety Precautions

Understanding the hazard profile is the first step in safe handling and disposal. Based on its Safety Data Sheet (SDS), 4-Butyl-4'-hydroxychalcone presents specific risks that dictate the required safety measures.

Table 1: Hazard Identification for 4-Butyl-4'-hydroxychalcone

Hazard Classification	GHS Hazard Statement	Description	Source
Skin Irritation	H315	Causes skin irritation.	[3][5]

| Eye Irritation | H319 | Causes serious eye irritation. |[3][5] |

GHS: Globally Harmonized System of Classification and Labelling of Chemicals

Personal Protective Equipment (PPE)

The causality behind PPE selection is the direct mitigation of the hazards listed above. Preventing skin and eye contact is paramount.

Table 2: Required Personal Protective Equipment (PPE)

Equipment	Specification	Rationale	Source
Eye Protection	Safety glasses with side shields or chemical splash goggles.	Protects against splashes and airborne dust, preventing serious eye irritation.	[1][3]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile).	Prevents direct skin contact, mitigating the risk of skin irritation.	[1][3]
Body Protection	Standard laboratory coat.	Protects against incidental contact with skin and contamination of personal clothing.	[1]

| Respiratory | Not required under normal use with adequate ventilation. | Handling should occur in a well-ventilated area or a chemical fume hood to minimize inhalation of dust. |[1][3] |

Always wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[3][5]

Step-by-Step Disposal Protocol for Laboratory-Generated Waste

This protocol covers the lifecycle of 4-Butyl-4'-hydroxychalcone waste from its point of generation to its designated accumulation area.

Step 1: Waste Segregation

Proper segregation is a critical, self-validating step to prevent dangerous chemical reactions within a waste container.

• Identify: Classify all materials contaminated with 4-Butyl-4'-hydroxychalcone as hazardous waste. This includes:

  • Unused or expired pure compound.

  • Solutions containing the compound.

  • Contaminated labware (e.g., pipette tips, filter paper, weighing boats).

  • Contaminated PPE (e.g., gloves).

• Segregate: Collect this waste in a dedicated container separate from other waste streams. Do not mix with incompatible chemicals. While specific reactivity data is limited, as a general practice for α,β-unsaturated ketones, avoid mixing with:

  • Strong Oxidizing Agents

  • Strong Acids or Bases

Step 2: Container Selection and Labeling

The container serves as the primary containment, and its integrity is non-negotiable.

• Selection: Use a container made of a chemically compatible material (e.g., high-density polyethylene, HDPE, or glass for solutions) with a secure, leak-proof screw-top cap.[2] The container must be in good condition, free of cracks or deterioration.[2]

• Labeling: Proper labeling is a regulatory requirement by the Environmental Protection Agency (EPA).[6] The label must be affixed to the container as soon as the first drop of waste is added. The label must clearly state:

  • The words "Hazardous Waste "[6][7]

  • The full chemical name: "4-Butyl-4'-hydroxychalcone "[1]

  • A list of all components, including any solvents and their approximate percentages.

  • An indication of the hazards (e.g., "Irritant").[6]

Step 3: Waste Accumulation and Storage

Waste must be stored safely at or near its point of generation in what is known as a Satellite Accumulation Area (SAA).[7][8]

• Location: The SAA must be under the control of the laboratory personnel generating the waste.[2][8]

• Containment: Keep the waste container closed at all times, except when adding waste.

• Volume Limits: Do not accumulate more than 55 gallons of hazardous waste in an SAA.[8]

• Secondary Containment: It is best practice to place the waste container in a secondary containment bin to catch any potential leaks.[2]

• Transfer: Once the container is full, or at regular intervals defined by your institution's policies, arrange for the transfer of the waste to your central accumulation area (CAA) or directly for pickup by EHS personnel.

Emergency Procedures: Spill Management

In the event of a spill, a swift and correct response is crucial to ensure safety.

Small Spills (Manageable by Lab Personnel)

• Alert & Restrict: Alert personnel in the immediate area and restrict access.

• Don PPE: Wear the appropriate PPE as listed in Table 2.

• Contain & Absorb: Cover the spill with an inert absorbent material, such as vermiculite, sand, or a chemical spill pillow.[1] Do not use combustible materials like paper towels as the primary absorbent.

• Collect: Carefully sweep or scoop the absorbed material and place it into the designated hazardous waste container for 4-Butyl-4'-hydroxychalcone.[1][9]

• Decontaminate: Clean the spill area with soap and water or an appropriate laboratory detergent.

• Dispose: All materials used for cleanup (absorbent, wipes, contaminated PPE) must be placed in the hazardous waste container.

Large Spills (Requires EHS Intervention)

• Evacuate: Immediately evacuate the area.

• Alert: Alert your supervisor and contact your institution's EHS department or emergency response team.[1] Provide them with the location and the identity of the spilled chemical.

• Secure: If safe to do so, close the door to the affected area to contain any dust or vapors.

• Do Not Re-enter: Await the arrival of trained emergency responders. Do not attempt to clean up a large spill yourself.

Decontamination Procedures

• Glassware and Equipment: Reusable glassware and equipment should be rinsed with a suitable solvent (e.g., ethanol or acetone) to remove residual compound. The solvent rinsate must be collected and disposed of as hazardous waste. Following the solvent rinse, wash thoroughly with laboratory detergent and water.

• Contaminated Clothing: If clothing becomes contaminated, remove it immediately and wash it separately from other laundry before reuse.[3][5]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for handling 4-Butyl-4'-hydroxychalcone waste in a laboratory setting.

Caption: Decision workflow for 4-Butyl-4'-hydroxychalcone waste management.

References

• Benchchem. (n.d.). Proper Disposal of cis-Chalcone: A Guide for Laboratory Professionals.
• U.S. Environmental Protection Agency. (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories.
• TCI Chemicals. (2025, February 17). SAFETY DATA SHEET: 4-Butyl-4'-hydroxychalcone.
• Lab Manager. (2021, October 26). Managing Hazardous Chemical Waste in the Lab.
• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories.
• McCrone, M. (2019, June 15). Laboratory Waste Management: The New Regulations.
• CDMS. (2024, October 30). OSHA Hazardous Waste Disposal Guidelines.
• American Chemical Society. (n.d.). Regulation of Laboratory Waste.
• TCI Deutschland GmbH. (n.d.). 4-Butyl-4'-hydroxychalcone.
• MLee. (2022, September 13). OSHA Regulations and Hazardous Waste Disposal: What To Know.
• MP Biomedicals. (2006, April 26). Material Safety Data Sheet.
• Santa Cruz Biotechnology. (n.d.). Chalcone.
• Thermo Fisher Scientific. (2025, September 19). SAFETY DATA SHEET.
• Sajid, N. (n.d.). Chalcone MSDS: Safety & Handling Guide.
• ECHEMI. (n.d.). Chalcone SDS, 94-41-7 Safety Data Sheets.
• PureSynth. (n.d.). 4-Butyl-4-Hydroxychalcone 98.0%(HPLC).
• Fisher Scientific. (2025, December 22). SAFETY DATA SHEET: 4'-Hydroxychalcone.
• Santa Cruz Biotechnology. (2025, August 22). 4'-hydroxy Chalcone - Safety Data Sheet.
• TCI Chemicals. (2025, December 1). SAFETY DATA SHEET: (E)-4-Hydroxychalcone.

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• 2. danielshealth.com [danielshealth.com]
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• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. 4-Butyl-4'-hydroxychalcone | 385810-21-9 | TCI Deutschland GmbH [tcichemicals.com]
• 6. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 7. MedicalLab Management Magazine [medlabmag.com]
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